Cas no 2138028-85-8 (tert-butyl N-[5-(prop-2-enoyl)-1,3-thiazol-2-yl]carbamate)

• Product Name: tert-butyl N-[5-(prop-2-enoyl)-1,3-thiazol-2-yl]carbamate
• CAS No: 2138028-85-8
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• CID: 6309814
• PubChem ID: 165783725
• Update Time: 2025-06-09

tert-butyl N-[5-(prop-2-enoyl)-1,3-thiazol-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-799591
• 2138028-85-8
• tert-butyl N-[5-(prop-2-enoyl)-1,3-thiazol-2-yl]carbamate

• Inchi： 1S/C11H14N2O3S/c1-5-7(14)8-6-12-9(17-8)13-10(15)16-11(2,3)4/h5-6H,1H2,2-4H3,(H,12,13,15)
• InChI Key： LJIZSEHQVICOMP-UHFFFAOYSA-N
• SMILES： S1C(C(C=C)=O)=CN=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 254.07251349g/mol
• Monoisotopic Mass: 254.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-[5-(prop-2-enoyl)-1,3-thiazol-2-yl]carbamate

Recent Advances in the Study of tert-butyl N-[5-(prop-2-enoyl)-1,3-thiazol-2-yl]carbamate (CAS: 2138028-85-8)

The compound tert-butyl N-[5-(prop-2-enoyl)-1,3-thiazol-2-yl]carbamate (CAS: 2138028-85-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and applications in pharmaceutical development.

Recent studies have highlighted the synthetic utility of tert-butyl N-[5-(prop-2-enoyl)-1,3-thiazol-2-yl]carbamate as a key intermediate in the preparation of thiazole-based derivatives. Thiazole rings are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of the prop-2-enoyl group in this compound further enhances its reactivity, enabling facile modifications for structure-activity relationship (SAR) studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl N-[5-(prop-2-enoyl)-1,3-thiazol-2-yl]carbamate via a multi-step procedure involving the condensation of tert-butyl carbamate with 5-(prop-2-enoyl)-1,3-thiazole-2-amine. The compound was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity and purity.

Biological evaluations of derivatives synthesized from tert-butyl N-[5-(prop-2-enoyl)-1,3-thiazol-2-yl]carbamate have shown promising results. For instance, a series of compounds derived from this scaffold exhibited potent inhibitory activity against protein kinases involved in cancer cell proliferation. Molecular docking studies revealed that these derivatives bind effectively to the ATP-binding site of target kinases, suggesting their potential as kinase inhibitors.

Another notable application of tert-butyl N-[5-(prop-2-enoyl)-1,3-thiazol-2-yl]carbamate is its role in the development of covalent inhibitors. The prop-2-enoyl moiety serves as a Michael acceptor, enabling the formation of covalent bonds with nucleophilic residues (e.g., cysteine) in target proteins. This mechanism has been exploited to design irreversible inhibitors with enhanced selectivity and prolonged pharmacological effects.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent efforts have focused on improving solubility and metabolic stability while maintaining target affinity. Computational modeling and in vitro ADME (absorption, distribution, metabolism, and excretion) studies are being employed to guide these optimization efforts.

In conclusion, tert-butyl N-[5-(prop-2-enoyl)-1,3-thiazol-2-yl]carbamate (CAS: 2138028-85-8) represents a valuable tool in medicinal chemistry, offering a versatile platform for the design of novel therapeutics. Ongoing research is expected to further elucidate its potential in targeting various disease pathways and advancing drug discovery efforts.